Cas no 1217779-53-7 (H-DL-Trp-N-ipr.HCl)

• Product Name: H-DL-Trp-N-ipr.HCl
• CAS No: 1217779-53-7
• MF: C₁₄H₂₀ClN₃O
• MW: 281.781102180481
• CID: 5068628
• Update Time: 2025-06-10

H-DL-Trp-N-ipr.HCl Chemical and Physical Properties

Names and Identifiers

• H-DL-Trp-N-ipr.HCl

• Inchi： 1S/C14H19N3O.ClH/c1-9(2)17-14(18)12(15)7-10-8-16-13-6-4-3-5-11(10)13;/h3-6,8-9,12,16H,7,15H2,1-2H3,(H,17,18);1H
• InChI Key： ADBHGDHKPIRVDH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1=CNC2C=CC=CC1=2)N)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Topological Polar Surface Area: 70.9

Additional information on H-DL-Trp-N-ipr.HCl

Introduction to H-DL-Trp-N-ipr.HCl (CAS No: 1217779-53-7) in Modern Chemical and Pharmaceutical Research

H-DL-Trp-N-ipr.HCl, a compound with the chemical identifier CAS No: 1217779-53-7, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biological and therapeutic contexts. The name H-DL-Trp-N-ipr.HCl itself provides valuable insights into its chemical composition and synthesis, highlighting its role as a derivative of tryptophan, a crucial amino acid in biological systems.

The significance of H-DL-Trp-N-ipr.HCl is further underscored by its presence in cutting-edge research, particularly in the field of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations such as poor pharmacokinetics and susceptibility to enzymatic degradation. The incorporation of N-ipr (N-isopropyl) groups into the tryptophan molecule enhances its stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have demonstrated the utility of H-DL-Trp-N-ipr.HCl in the design of novel therapeutic agents. For instance, researchers have explored its potential in creating targeted treatments for neurological disorders. Tryptophan derivatives are known to interact with various neurotransmitter systems, and modifications such as those seen in H-DL-Trp-N-ipr.HCl can fine-tune these interactions for therapeutic benefit. The compound's ability to modulate receptor activity without causing significant side effects makes it a promising candidate for further investigation.

In addition to its applications in neurology, H-DL-Trp-N-ipr.HCl has shown promise in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, and compounds that can effectively modulate inflammatory pathways are highly sought after. The unique structural features of H-DL-Trp-N-ipr.HCl allow it to interact with inflammatory mediators, potentially offering a new avenue for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of H-DL-Trp-N-ipr.HCl involves sophisticated chemical methodologies that highlight the advancements in organic synthesis techniques. The process typically involves the protection-deprotection strategies of amino groups, followed by selective functionalization at the N-ipr moiety. These synthetic steps require meticulous control to ensure high yield and purity, underscoring the compound's complexity and the expertise required for its production.

From a pharmacological perspective, H-DL-Trp-N-ipr.HCl exhibits several advantageous properties. Its solubility profile allows for easy formulation into various delivery systems, enhancing its therapeutic potential. Moreover, preliminary pharmacokinetic studies suggest that it has a favorable half-life, enabling prolonged action upon administration. This characteristic is particularly beneficial for chronic conditions where long-term treatment is necessary.

The role of computational chemistry in understanding the behavior of H-DL-Trp-N-ipr.HCl cannot be overstated. Advanced computational models help predict how this compound interacts with biological targets at the molecular level. These insights are crucial for optimizing its design and improving its efficacy. By leveraging computational tools, researchers can simulate different scenarios and make data-driven decisions to enhance the compound's therapeutic profile.

Future directions in the research of H-DL-Trp-N-ipr.HCl include exploring its potential in combination therapies. By pairing it with other agents that target different aspects of a disease pathway, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its role in precision medicine—where treatments are tailored to individual patient profiles—holds significant promise for personalized healthcare solutions.

The industrial significance of H-DL-Trp-N-ipr.HCl is also noteworthy. As pharmaceutical companies continue to invest in innovative drug development, compounds like this one represent valuable assets in their pipelines. The ability to synthesize complex molecules like H-DL-Trp-N-ipr.HCl on an industrial scale is crucial for ensuring that these advancements translate into accessible treatments for patients worldwide.

In conclusion, H-DL-Trp-N-ipr.HCl (CAS No: 1217779-53-7) stands out as a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structure, combined with its potential applications across various therapeutic areas, makes it a subject of intense interest among scientists and researchers. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping the future of medicine.